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Compound Focus: Ethacizine hydrochloride

CAS No.: 57530-40-2

Cat. No.: S1933674

Get Quote

Here is a consolidated view of the fundamental data for Ethacizine HCl relevant to preparing stock solutions

[1] [2] [3].

Property Value

CAS Number 57530-40-2 [1] [2] [3]

Molecular Formula C₂₂H₂₈ClN₃O₃S [1] [3]

Molecular Weight 449.99 g/mol [1] [3]

Appearance White to off-white solid [1] [2]

Solubility in DMSO ~100 mg/mL [1] [2]

Concentration in DMSO ~222.23 mM [1] [2]

Application Notes & Experimental Protocols

Stock Solution Preparation in DMSO
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This protocol is suitable for creating concentrated stock solutions for in vitro assays.

Calculation: Determine the mass of Ethacizine HCl needed for your desired stock concentration
(e.g., 100 mg/mL).

Weighing: Accurately weigh the compound using an analytical balance.
Dissolution: Transfer the powder to a suitable vial and add the required volume of pure, anhydrous

DMSO.
Mixing: Vortex the mixture thoroughly. Sonication is recommended to aid in dissolving the powder

completely and to create a clear solution [3].
Aliquoting and Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-

thaw cycles. Store at -20°C for 1 month or at -80°C for 6 months [1] [2].

Preparation of Working Solutions for In Vivo Studies

The search results provide several formulations for preparing working solutions from the DMSO stock for

research involving animal models. The general principle is to sequentially add co-solvents to maintain

solubility while diluting DMSO to a biologically tolerable concentration [2] [3].

Formulation 1: Aqueous Solution with PEG300 and Tween 80 This formulation is designed to achieve a

clear solution in a primarily saline-based solvent.

Final Composition: 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline [2] [3].

Protocol:
Add 100 µL of a 25 mg/mL DMSO stock solution to 400 µL of PEG300. Mix evenly.

Add 50 µL of Tween-80 to the mixture. Mix evenly until clear.
Add 450 µL of normal saline (0.9% sodium chloride in ddH₂O) to adjust the final volume to 1

mL.
The final concentration of Ethacizine HCl is 2.5 mg/mL (5.56 mM) [2].

Formulation 2: Solution with SBE-β-CD This formulation uses a cyclodextrin to enhance solubility and

stability.

Final Composition: 10% DMSO, 90% (20% SBE-β-CD in Saline) [2].
Protocol:

Add 100 µL of a 25 mg/mL DMSO stock solution to 900 µL of a 20% SBE-β-CD in saline
solution.

Mix evenly until a clear solution is obtained.
The final concentration of Ethacizine HCl is 2.5 mg/mL (5.56 mM) [2].
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The workflow for planning and preparing your solutions, incorporating critical considerations from the

search results, can be visualized as follows:

Step 1: Experimental Planning

Step 2: Solution Preparation

Define Application
(In Vitro vs. In Vivo)

In Vitro Assays In Vivo Studies

Prepare DMSO Stock
(100 mg/mL, ~222 mM)

Identify Target
Sodium Channel Blocker
(Class Ic Antiarrhythmic)

Dilute to Working Solution

Formulation 1:
For Animal Studies

Formulation 2:
With SBE-β-CD

Dilute in Buffer
(for in vitro use)

 Critical Consideration
Ultra-low DMSO concentrations (<0.1% v/v)
can have broad & heterogeneous off-target

effects on cellular signaling pathways.

Monitor Concentration

Click to download full resolution via product page
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Critical Experimental Considerations

DMSO Control is Essential: Recent research highlights that even ultra-low concentrations of DMSO
(as low as 0.0008% v/v) can have broad, heterogeneous, and cell-line-dependent effects on

cellular signaling networks, including the phosphorylation of kinases and downstream substrates [4].
It is critical to include vehicle controls containing the same concentration of DMSO as your test

solutions in every experiment to distinguish the compound's effect from the solvent's.
Solution Stability: Always prepare stock solutions fresh whenever possible. For stored aliquots,

visually inspect for precipitation or crystallization before use. If precipitation is observed, gently warm
and sonicate the solution.

Intended Use Statement: All suppliers emphasize that Ethacizine HCl is "For research use only.
Not for human use." [1] [2] [3]. It is intended for analytical development, method validation, and

preclinical research.

Research Context & Biological Activity

To inform your experimental design, the diagram below summarizes the known biological activity and

research context of Ethacizine HCl.
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Ethacizine HCl
(Class Ic Antiarrhythmic Agent)

Primary Target:
Inhibits Sodium Channels

Cellular & Physiological Effects

• Inhibits depolarizing current
• Slows intraatrial conduction

• Slows His-Purkinje-ventricular conduction

• Negative chronotropic effect
• Negative inotropic effect

• Coronary vasodilator effect

Research Applications

Arrhythmia Studies Myocardial Infarction Research

Click to download full resolution via product page

Conclusion

This guide provides a foundation for working with Ethacizine HCl in a research setting. The consistent

solubility data across suppliers allows for reliable stock solution preparation. The provided protocols for in

vivo formulations and the critical note on DMSO's off-target effects are intended to help you design more

robust and interpretable experiments. Successful research with this compound hinges on meticulous solution

preparation and rigorous control for solvent effects.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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